Cas no 1233690-88-4 (3-iodoimidazo[1,2-b]pyridazine)

• Product Name: 3-iodoimidazo[1,2-b]pyridazine
• CAS No: 1233690-88-4
• MF: C₆H₄IN₃
• MW: 245.020532608032
• CID: 2106203
• Update Time: 2025-06-11

3-iodoimidazo[1,2-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-iodo-Imidazo[1,2-b]pyridazine
• 3-iodoimidazo[1,2-b]pyridazine

• Inchi： 1S/C6H4IN3/c7-5-4-8-6-2-1-3-9-10(5)6/h1-4H
• InChI Key： GNIDBSMXPIOXFA-UHFFFAOYSA-N
• SMILES： IC1=CN=C2C=CC=NN21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Topological Polar Surface Area: 30.2

Experimental Properties

• Density: 2.23±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.6 g/l) (25 º C),

Additional information on 3-iodoimidazo[1,2-b]pyridazine

3-Iodoimidazo[1,2-b]pyridazine (CAS No. 1233690-88-4): A Comprehensive Overview

3-Iodoimidazo[1,2-b]pyridazine (CAS No. 1233690-88-4) is a versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridazines, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 3-iodoimidazo[1,2-b]pyridazine makes it an attractive candidate for various drug discovery and development programs.

The chemical structure of 3-iodoimidazo[1,2-b]pyridazine consists of a pyridazine ring fused with an imidazole ring, with an iodine substituent at the 3-position. This iodine atom plays a crucial role in the compound's reactivity and biological properties. The presence of the iodine substituent can enhance the lipophilicity and metabolic stability of the molecule, making it suitable for various pharmacological studies.

Recent research has highlighted the potential of 3-iodoimidazo[1,2-b]pyridazine in several therapeutic areas. One notable application is in the treatment of neurological disorders. Studies have shown that compounds derived from this scaffold exhibit potent activity against specific neurotransmitter receptors, making them promising candidates for the development of new drugs for conditions such as anxiety, depression, and neurodegenerative diseases.

In addition to its neurological applications, 3-iodoimidazo[1,2-b]pyridazine has also been investigated for its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound can effectively inhibit pro-inflammatory cytokines and enzymes, suggesting potential use in treating inflammatory conditions such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-iodoimidazo[1,2-b]pyridazine have been extensively studied to optimize its use in drug development. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for developing effective oral medications. Furthermore, its low toxicity profile makes it a safe candidate for long-term therapeutic use.

In the realm of cancer research, 3-iodoimidazo[1,2-b]pyridazine has shown promise as a potential anticancer agent. Preclinical studies have demonstrated that certain derivatives of this compound can selectively target cancer cells while sparing normal cells. This selective cytotoxicity is attributed to the unique structural features of the imidazopyridazine scaffold, which can interact with specific cellular targets involved in cancer cell proliferation and survival.

The synthetic accessibility of 3-iodoimidazo[1,2-b]pyridazine is another factor contributing to its popularity in medicinal chemistry. Various synthetic routes have been developed to efficiently produce this compound and its derivatives. These methods often involve multistep reactions that allow for the introduction of diverse functional groups at different positions on the imidazopyridazine core, enabling the synthesis of a wide range of analogs with tailored biological activities.

To further explore the therapeutic potential of 3-iodoimidazo[1,2-b]pyridazine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of this compound and its derivatives in treating various diseases. Early results from these trials have been promising, with some compounds showing significant improvements in patient outcomes compared to existing treatments.

In conclusion, 3-iodoimidazo[1,2-b]pyridazine (CAS No. 1233690-88-4) is a highly promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacological properties, and synthetic accessibility make it an attractive candidate for developing new drugs to address unmet medical needs. As research in this area continues to advance, it is likely that more exciting discoveries will be made regarding the therapeutic potential of this versatile compound.